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Quantitative Pharmacokinetic Data

The table below summarizes the key pharmacokinetic parameter for chlorobutanol from a 1982 study
involving four healthy subjects. The volume of distribution is quite large, indicating that the drug distributes

widely into the tissues.

Parameter Value (Mean + S.E.M.)

| Volume of Distribution | ( 233 \pm 14 ) L (or ~2.97 L/kg, based on a 78.5 kg standard human weight) |

Other Relevant Pharmacokinetic Parameters from the Same Study:

Terminal Elimination Half-life: ( 10.3 \pm 1.3 ) days after the first dose.

Plasma Clearance: ( 11.6 \pm 1.0 ) ml/min.

Plasma Protein Binding: ( 57 \pm 3 % ).

Urinary Recovery (over 17 days): 9.6% of the dose (7.4% as conjugates, 2.2% unchanged) [1].

Experimental Protocol Summary

The data was generated using the following methodology, which you can use as a reference for study design.

e Subjects: 4 healthy human subjects.
e Dosing: Oral administration of chlorobutanol on two separate occasions.
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e Sample Collection: Plasma samples were collected post-dose.
¢ Analytical Methods:

o Plasma Concentration Measurement: The study does not specify the analytical technique in
the abstract, but it involved tracking plasma concentrations over time, which fell by
approximately 50% within the first 24 hours.

o Urinary Metabolites: Urine was collected over 17 days, and the recovered chlorobutanol was
differentiated between glucuronide/sulfate conjugates and the unchanged drug.

o Data Analysis: Pharmacokinetic parameters (half-life, volume of distribution, clearance) were
calculated from the plasma concentration-time data using standard non-compartmental methods [1].

Pharmacokinetic Pathway Visualization

The following diagram illustrates the key processes and parameters of chlorobutanol disposition in the

body, based on the study findings.

Wide Distribution Tissues

Oral Dose Absorption Plasma . (Vd =233 L)
(Unbound 43%) piieiakeet
Clearance

11.6 mL/min

Urine
(9.6% of Dose)

t% = 10.3 days

Elimination

Click to download full resolution via product page

This diagram shows chlorebutanol's wide tissue distribution (high Vd) and slow elimination, which the

study authors noted could lead to accumulation with multiple doses [1].

Key Takeaways and Data Gaps

¢ High Volume of Distribution: The large volume of distribution (233 L) strongly suggests that
chlorobutanol is extensively distributed into tissues beyond the plasma compartment [1].

e Consider Accumulation: The long half-life (~10 days) means the drug will accumulate in the body
with repeated dosing, which was a key concern raised by the original researchers [1].

e Limited Modern Data: The core data comes from a 1982 study with only four subjects. | was
unable to find more recent or larger studies in this search. For the most current and comprehensive
data, | recommend consulting specialized pharmacokinetic databases like PharmacoKinetics (PK)
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Database, FDA drug approval packages, or conducting a deeper literature search on platforms like
PubMed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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